Cas no 2060040-91-5 (1-4-methoxy-2-(trifluoromethyl)phenylprop-2-en-1-ol)

• Product Name: 1-4-methoxy-2-(trifluoromethyl)phenylprop-2-en-1-ol
• CAS No: 2060040-91-5
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• MDL: MFCD30488652
• CID: 5212561
• PubChem ID: 130319280
• Update Time: 2025-06-09

1-4-methoxy-2-(trifluoromethyl)phenylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[4-Methoxy-2-(trifluoromethyl)phenyl]prop-2-en-1-ol
• CID 130319280
• 1-4-methoxy-2-(trifluoromethyl)phenylprop-2-en-1-ol

• MDL： MFCD30488652
• Inchi： 1S/C11H11F3O2/c1-3-10(15)8-5-4-7(16-2)6-9(8)11(12,13)14/h3-6,10,15H,1H2,2H3
• InChI Key： PWXXZGATUWWQEQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(C=C)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Additional information on 1-4-methoxy-2-(trifluoromethyl)phenylprop-2-en-1-ol

Comprehensive Overview of 1-4-Methoxy-2-(trifluoromethyl)phenylprop-2-en-1-ol (CAS No. 2060040-91-5)

1-4-Methoxy-2-(trifluoromethyl)phenylprop-2-en-1-ol (CAS No. 2060040-91-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a methoxy group and a trifluoromethyl group attached to a phenyl ring, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, including potential drug candidates and crop protection agents.

The growing demand for fluorinated compounds in modern chemistry has placed 1-4-Methoxy-2-(trifluoromethyl)phenylprop-2-en-1-ol at the forefront of innovation. Fluorinated molecules are known for their stability, lipophilicity, and ability to modulate biological activity, making them invaluable in drug discovery. This compound’s trifluoromethyl group is a key feature that aligns with current trends in medicinal chemistry, where fluorine incorporation is a strategic approach to improving drug efficacy and metabolic stability.

In addition to its pharmaceutical relevance, 1-4-Methoxy-2-(trifluoromethyl)phenylprop-2-en-1-ol is also explored in material science. Its conjugated double bond and aromatic system make it a candidate for developing advanced polymers and coatings with enhanced durability and performance. The compound’s versatility is further highlighted by its potential use in organic electronics, where its electron-withdrawing groups could contribute to the development of efficient semiconductors.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1-4-Methoxy-2-(trifluoromethyl)phenylprop-2-en-1-ol?" The answer lies in multi-step organic synthesis, often starting from commercially available precursors like 4-methoxy-2-(trifluoromethyl)benzaldehyde. Researchers employ techniques such as Wittig reactions or Grignard additions to introduce the propenyl alcohol moiety, followed by purification via column chromatography. These methods are critical for ensuring high yields and purity, which are essential for downstream applications.

Another hot topic in the scientific community is the environmental impact of fluorinated compounds. While 1-4-Methoxy-2-(trifluoromethyl)phenylprop-2-en-1-ol is not classified as hazardous, its degradation products and long-term effects are under scrutiny. Sustainable synthesis methods, including catalytic processes and green chemistry principles, are being explored to minimize waste and energy consumption during production. This aligns with global efforts to reduce the carbon footprint of chemical manufacturing.

The compound’s CAS No. 2060040-91-5 is a crucial identifier for researchers sourcing it from chemical suppliers. Accurate documentation and labeling are vital to avoid confusion with structurally similar molecules. Suppliers often provide technical data sheets and analytical certificates to ensure compliance with industry standards. This transparency is particularly important for laboratories adhering to Good Laboratory Practices (GLP) and ISO certifications.

Looking ahead, 1-4-Methoxy-2-(trifluoromethyl)phenylprop-2-en-1-ol is poised to play a pivotal role in emerging fields such as precision agriculture and personalized medicine. Its structural motifs are being investigated for designing next-generation pesticides with reduced environmental persistence and targeted action. Similarly, in drug development, the compound’s scaffold could lead to novel therapeutics for conditions like inflammatory diseases and cancer, where fluorinated analogs have shown promise.

In summary, 1-4-Methoxy-2-(trifluoromethyl)phenylprop-2-en-1-ol (CAS No. 2060040-91-5) is a multifaceted compound with broad applications across industries. Its unique chemical properties, combined with ongoing advancements in synthetic chemistry, position it as a valuable asset for researchers tackling some of today’s most pressing scientific challenges. As interest in fluorinated building blocks continues to rise, this compound will undoubtedly remain a subject of intense study and innovation.